Cas no 67018-59-1 (N-Desethyl Pirimiphos-methyl)

• Product Name: N-Desethyl Pirimiphos-methyl
• CAS No: 67018-59-1
• MF: C₉H₁₆N₃O₃PS
• MW: 277.280401229858
• CID: 965185
• PubChem ID: 6455414
• Update Time: 2025-11-02

N-Desethyl Pirimiphos-methyl Chemical and Physical Properties

Names and Identifiers

• n-desethyl-pirimiphos-methyl
• Pirimiphos-methyl-N-desethyl
• 4-dimethoxyphosphinothioyloxy-N-ethyl-6-methyl-pyrimidin-2-amine
• Phosphorothioic acid,O-(2-(ethylamino)-6-methyl-4-pyrimidinyl) O,O-dimethyl ester
• Desethyl pirimiphos-methyl
• 4-dimethoxyphosphinothioyloxy-N-ethyl-6-methylpyrimidin-2-amine
• NS00001393
• 67018-59-1
• Phosphorothioic acid, O-(2-(ethylamino)-6-methyl-4-pyrimidinyl) O,O-dimethyl ester
• N-Desethyl Pirimiphos-methyl
• N-Desethyl-pirimiphos-methyl, PESTANAL(R), analytical standard
• UNII-L76A9XX9AU
• Q27282801
• O-(2-(Ethylamino)-6-methylpyrimidin-4-yl) O,O-dimethyl phosphorothioate
• SCHEMBL23646021
• DTXSID70217224
• L76A9XX9AU
• N-Deethylpirimiphos methyl; N-Desethyl pirimiphos-methyl; Phosphorothioic acid, O-[2-(ethylamino)-6-methyl-4-pyrimidinyl] O,O-dimethyl ester (9CI, ACI)

• Inchi： 1S/C9H16N3O3PS/c1-5-10-9-11-7(2)6-8(12-9)15-16(17,13-3)14-4/h6H,5H2,1-4H3,(H,10,11,12)
• InChI Key： FMJYNECHJIZSCE-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1=CC(C)=NC(=N1)NCC

Computed Properties

• Exact Mass: 249.03400
• Monoisotopic Mass: 277.06499955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 132.63000
• LogP: 0.87720

N-Desethyl Pirimiphos-methyl Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on N-Desethyl Pirimiphos-methyl

N-Desethyl Pirimiphos-methyl (CAS No. 67018-59-1): A Comprehensive Overview

N-Desethyl Pirimiphos-methyl (CAS No. 67018-59-1) is a significant metabolite of Pirimiphos-methyl, a well-known organophosphate compound. This derivative plays a crucial role in various scientific and industrial applications, particularly in the field of analytical chemistry and environmental monitoring. Understanding its properties, applications, and safety profile is essential for researchers and professionals working in related fields.

The chemical structure of N-Desethyl Pirimiphos-methyl features a phosphate ester group, which is characteristic of its parent compound. This structural attribute influences its reactivity, stability, and interaction with biological systems. Researchers often study this metabolite to gain insights into the degradation pathways of Pirimiphos-methyl in environmental and biological systems.

One of the primary applications of N-Desethyl Pirimiphos-methyl is in residue analysis. As a metabolite, it serves as a marker for monitoring the presence and degradation of Pirimiphos-methyl in agricultural products, water, and soil. Analytical methods such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography (GC) are commonly employed to detect and quantify this compound in various matrices.

In recent years, the demand for environmental monitoring has surged, driven by increasing awareness of sustainable agriculture and food safety. N-Desethyl Pirimiphos-methyl is frequently discussed in the context of pesticide residue analysis, a hot topic among regulators, farmers, and consumers. Questions like "How to detect pesticide metabolites in food?" or "What are the safe levels of pesticide residues?" often lead to discussions involving this compound.

The synthesis and characterization of N-Desethyl Pirimiphos-methyl are also areas of active research. Scientists are exploring more efficient and environmentally friendly methods to produce this metabolite for use in reference standards and calibration curves. The compound's stability under different storage conditions is another critical aspect studied to ensure accurate analytical results.

From a regulatory perspective, N-Desethyl Pirimiphos-methyl is often included in guidelines for maximum residue limits (MRLs). Regulatory bodies such as the EPA and EFSA evaluate its toxicity and establish safe thresholds for human exposure. This makes the compound a focal point in discussions about regulatory compliance and consumer protection.

In the realm of public health, understanding the behavior of N-Desethyl Pirimiphos-methyl is vital for assessing potential risks associated with Pirimiphos-methyl exposure. Studies on its biodegradation and ecotoxicology contribute to the development of safer pest control strategies and remediation techniques for contaminated environments.

The market for analytical standards and reference materials featuring N-Desethyl Pirimiphos-methyl has grown significantly, reflecting the increasing need for precise and reliable testing methods. Suppliers and manufacturers are expanding their portfolios to meet the demands of laboratories worldwide, ensuring that high-quality standards are available for research and regulatory purposes.

Looking ahead, advancements in analytical technology and green chemistry are expected to further enhance the study and application of N-Desethyl Pirimiphos-methyl. Innovations such as high-resolution mass spectrometry (HRMS) and biosensors promise to improve detection sensitivity and reduce analysis time, making metabolite monitoring more accessible and efficient.

In conclusion, N-Desethyl Pirimiphos-methyl (CAS No. 67018-59-1) is a compound of great importance in analytical chemistry, environmental science, and public health. Its role as a metabolite of Pirimiphos-methyl underscores the need for continued research and innovation to address the challenges of pesticide residue analysis and environmental sustainability. By staying informed about the latest developments, professionals can contribute to safer and more sustainable practices in agriculture and beyond.